Cas no 1807216-99-4 (2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic acid
• CAS No: 1807216-99-4
• MF: C₁₀H₅ClF₃NO₃
• MW: 279.599812269211
• CID: 4981024
• Update Time: 2025-08-05

2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H5ClF3NO3/c11-3-7-6(9(16)17)1-5(4-15)2-8(7)18-10(12,13)14/h1-2H,3H2,(H,16,17)
• InChI Key： UYOGUFVBZDWEDB-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic acid

2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic Acid: A Comprehensive Overview

CAS No. 1807216-99-4, commonly referred to as 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a benzoic acid backbone substituted with a chloromethyl group at the 2-position, a cyano group at the 5-position, and a trifluoromethoxy group at the 3-position. These substituents contribute to its distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic acid involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, improving both yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction rates and minimize side reactions, thereby enhancing the overall efficiency of the synthesis pathway.

The structural complexity of this compound makes it an attractive candidate for drug discovery programs. The presence of multiple functional groups allows for diverse interactions with biological targets, such as enzymes and receptors. Recent studies have demonstrated that 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic acid exhibits potent anti-tumor activity in preclinical models. Specifically, it has been shown to inhibit the growth of various cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable co-crystals with other organic molecules has led to its use in the development of novel crystalline materials with tailored physical properties. For example, researchers have explored its potential as a building block for organic semiconductors, where its electronic properties can be fine-tuned through strategic substitution patterns.

The environmental impact of CAS No. 1807216-99-4 has also been a topic of recent interest. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. Efforts are underway to develop greener synthesis routes and waste management strategies to minimize its environmental footprint.

In conclusion, 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)benzoic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable tool for both academic research and industrial innovation. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of next-generation materials and therapeutics.